Cas no 898759-92-7 (2-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 2-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898759-92-7
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• MDL: MFCD07700003
• CID: 876049
• PubChem ID: 24726708
• Update Time: 2025-04-19

2-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,3-dioxolan-2-yl)benzoyl]benzonitrile
• 2-CYANO-4'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• 898759-92-7
• MFCD07700003
• DTXSID90645101
• AKOS016022136
• 2-Cyano-4'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07700003
• Inchi： 1S/C17H13NO3/c18-11-14-3-1-2-4-15(14)16(19)12-5-7-13(8-6-12)17-20-9-10-21-17/h1-8,17H,9-10H2
• InChI Key： NDOGOHJLAHXTSQ-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(C2C=CC=CC=2C#N)=O)=CC=1

Computed Properties

• Exact Mass: 279.09000
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 506.6°C at 760 mmHg
• Flash Point: 219.5°C
• Refractive Index: 1.621
• PSA: 59.32000
• LogP: 2.83468